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Compound of Interest

Compound Name: AZ191

Cat. No.: B605721 Get Quote

For researchers, scientists, and drug development professionals utilizing the potent kinase

inhibitor AZ191, ensuring its proper disposal is a critical component of laboratory safety and

regulatory compliance. This guide provides essential information and step-by-step procedures

for the safe handling and disposal of AZ191, reinforcing our commitment to being your

preferred partner in laboratory safety and chemical management.

Understanding AZ191: A Profile
AZ191 is a potent and selective inhibitor of dual-specificity tyrosine-phosphorylation-regulated

kinase 1B (DYRK1B). Its chemical and physical properties are summarized below to inform

safe handling and disposal practices.

Property Value Source

Molecular Formula C₂₄H₂₇N₇O [1]

Molecular Weight 429.52 g/mol

Appearance Solid

Solubility Soluble in DMSO and ethanol

Storage
Recommended at -20°C for

long-term storage.
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Core Disposal Protocol for AZ191
The disposal of AZ191, like all laboratory chemicals, must be conducted in accordance with

institutional, local, and national regulations. The primary source of specific disposal information

is the Safety Data Sheet (SDS) provided by the manufacturer. Always consult the SDS for

AZ191 before initiating any disposal procedures.

While a specific, publicly accessible SDS for AZ191 was not identified during this search, the

following general procedures for the disposal of potent kinase inhibitors and similar hazardous

chemical waste should be followed.

Step 1: Personal Protective Equipment (PPE)
Before handling AZ191 for disposal, ensure you are wearing the appropriate PPE:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from splashes.

Step 2: Waste Segregation and Collection
Proper segregation of chemical waste is paramount to prevent dangerous reactions and ensure

compliant disposal.

Designated Waste Container: Use a clearly labeled, leak-proof, and chemically compatible

container for AZ191 waste. The container must be marked as "Hazardous Waste."

Solid Waste:

Unused or expired pure AZ191 powder.

Contaminated materials such as weigh boats, pipette tips, and gloves.

Liquid Waste:

Solutions containing AZ191 (e.g., in DMSO).
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Rinsate from cleaning contaminated glassware.

Avoid Mixing: Do not mix AZ191 waste with incompatible chemicals. Consult the SDS for

specific chemical incompatibilities.

Step 3: Labeling and Storage
Accurate labeling and safe storage of hazardous waste are critical for regulatory compliance

and the safety of all laboratory personnel.

Labeling: The hazardous waste container must be clearly labeled with:

The words "Hazardous Waste."

The full chemical name: "AZ191" and any solvents present.

The approximate concentration and quantity of the waste.

The date of accumulation.

The name of the principal investigator and the laboratory contact information.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area,

away from general laboratory traffic. Ensure secondary containment is used to prevent spills.

Step 4: Arrange for Professional Disposal
Hazardous chemical waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal company.

Contact EHS: Follow your institution's specific procedures for requesting a hazardous waste

pickup.

Documentation: Complete any required waste disposal forms accurately and completely.

Experimental Workflow for Disposal
The logical flow for the proper disposal of AZ191 is outlined in the diagram below. Adherence

to this workflow is essential for ensuring a safe and compliant disposal process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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